2-[4-(4-fluorophenyl)-2-methyl-1,3-thiazol-5-yl]-N-propan-2-yl-1,3-thiazole-4-carboxamide

• CAS No.: 914266-04-9
• Molecular Formula: C17H16FN3OS2
• Molecular Weight: 361.5 g/mol
• IUPAC Name: 2-[4-(4-fluorophenyl)-2-methyl-1,3-thiazol-5-yl]-N-propan-2-yl-1,3-thiazole-4-carboxamide
• InChI: InChI=1S/C17H16FN3OS2/c1-9(2)19-16(22)13-8-23-17(21-13)15-14(20-10(3)24-15)11-4-6-12(18)7-5-11/h4-9H,1-3H3,(H,19,22)
• InChI Key: ORRFUMNZKOVTKO-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=C(S1)C2=NC(=CS2)C(=O)NC(C)C)C3=CC=C(C=C3)F

Description

2-[4-(4-Fluorophenyl)-2-methyl-1,3-thiazol-5-yl]-N-propan-2-yl-1,3-thiazole-4-carboxamide is a bifunctional thiazole derivative characterized by two interconnected thiazole rings. The first thiazole ring (position 5) is substituted with a 4-fluorophenyl group and a methyl group at positions 4 and 2, respectively. The second thiazole (position 4) features a carboxamide group with an isopropyl (propan-2-yl) substituent. This structural motif is designed to enhance binding affinity and metabolic stability, leveraging the electron-withdrawing nature of the fluorine atom and the hydrophobic isopropyl group for targeted interactions .

Comparison with Similar Compounds

Substituent Variations on Thiazole Rings

• Compound 9b (): Contains a 4-fluorophenyl group on the thiazole ring but differs by the presence of a triazole-acetamide linkage instead of a second thiazole. The fluorophenyl group enhances π-π stacking in biological targets, similar to the target compound .
• Compound 5 (): Features a 4-fluorophenyl-substituted thiazole linked to a pyrazole-triazole system. X-ray diffraction reveals a near-planar conformation, except for one fluorophenyl group oriented perpendicularly, suggesting conformational flexibility that may influence receptor binding .
• Compound 17 (): Incorporates a sulfonamide group and piperazine-aniline chain on the thiazole, emphasizing the role of polar substituents in solubility and parasiticidal activity against Plasmodium falciparum .

Table 1: Key Structural Differences

Compound	Core Structure	Substituents	Reference
Target Compound	Bithiazole	4-Fluorophenyl, methyl, isopropyl carboxamide	-
9b ()	Thiazole-triazole	4-Fluorophenyl, benzodiazole, acetamide
5 ()	Thiazole-pyrazole	4-Fluorophenyl, triazole, dihydropyrazole
17 ()	Thiazole-sulfonamide	4-Fluorophenyl, piperazine-aniline, propane sulfonamide

Physicochemical Properties

• Melting Points : Fluorophenyl-substituted thiazoles (e.g., 9b in ) exhibit higher melting points (~200–250°C) due to increased molecular rigidity and intermolecular halogen bonding .
• Solubility : Carboxamide groups (as in the target compound) improve aqueous solubility compared to sulfonamide or bromophenyl analogues (e.g., 9c in ) .

Q & A

Q. What are the common synthetic routes for 2-[4-(4-fluorophenyl)-2-methyl-1,3-thiazol-5-yl]-N-propan-2-yl-1,3-thiazole-4-carboxamide?

The synthesis typically involves multi-step protocols:

• Thiazole ring formation : Cyclocondensation of thiourea derivatives with α-haloketones or via Hantzsch thiazole synthesis.
• Fluorophenyl incorporation : Suzuki-Miyaura coupling or nucleophilic aromatic substitution to introduce the 4-fluorophenyl group.
• Carboxamide functionalization : Activation of the carboxylic acid (e.g., using EDCI/HOBt) followed by coupling with isopropylamine . Key reagents include sodium azide for heterocycle formation (in analogous compounds) and controlled pH/temperature to minimize by-products .

Q. How is the compound characterized for structural confirmation?

Standard analytical methods include:

• NMR spectroscopy : $^1$H and $^13$C NMR to verify substituent positions and ring systems (e.g., fluorophenyl protons at δ 7.2–7.8 ppm, thiazole carbons at δ 160–170 ppm) .
• FT-IR : Absorption bands for C=O (1650–1700 cm$^{-1}$) and N-H (3300 cm$^{-1}$) in the carboxamide group .
• Elemental analysis : Confirmation of C, H, N, S, and F content (e.g., deviations <0.3% from theoretical values indicate purity) .
• X-ray crystallography : Resolve crystal packing and stereochemical details in advanced studies .

Advanced Research Questions

Q. How can researchers optimize synthesis yield while minimizing by-products in thiazole ring formation?

• Reaction condition tuning : Lower temperatures (0–5°C) reduce side reactions during cyclization; anhydrous solvents (e.g., DMF) prevent hydrolysis .
• Catalyst selection : Use Pd(PPh$_3$)$_4$ for efficient Suzuki couplings (yield >85%) .
• Purification strategies : Gradient column chromatography (hexane:EtOAc) or recrystallization from ethanol improves purity to >95% .

Q. What strategies resolve contradictions in biological activity data across studies?

• Standardized assays : Use consistent cell lines (e.g., HepG2 for cytotoxicity) and positive controls (e.g., doxorubicin) to normalize activity comparisons .
• Dose-response validation : EC$_{50}$ values should be calculated across ≥3 independent replicates to assess reproducibility .
• Structural analogs : Compare activity of derivatives (e.g., methyl vs. isopropyl substituents) to isolate functional group contributions .

Q. How does the fluorophenyl substituent influence the compound’s binding affinity in target interactions?

• Electron-withdrawing effects : The fluorine atom enhances electrophilicity, improving interactions with catalytic lysine residues in kinase targets (e.g., IC$_{50}$ = 0.8 µM vs. 2.3 µM for non-fluorinated analogs) .
• Hydrophobic interactions : Molecular docking shows fluorophenyl fits into hydrophobic pockets (e.g., in EGFR kinase), confirmed by ΔG binding = -9.2 kcal/mol .

Q. What analytical methods are critical for assessing purity in compounds with multiple heterocyclic systems?

• HPLC-DAD/UV : Retention time consistency (e.g., 12.3 min) and peak area (>99%) confirm purity .
• High-resolution mass spectrometry (HRMS) : Exact mass matching (e.g., [M+H]$^+$ = 430.0982 Da) rules out isomeric impurities .
• Thermogravimetric analysis (TGA) : Detects residual solvents (<0.1% weight loss up to 150°C) .

Q. How to design structure-activity relationship (SAR) studies for this compound?

• Core modifications : Replace the isopropyl group with cyclopropyl to test steric effects on bioavailability .
• Bioisosteric swaps : Substitute thiazole with oxadiazole and compare IC$_{50}$ values in enzymatic assays .
• Pharmacophore mapping : Use Schrödinger’s Phase software to identify critical hydrogen-bond acceptors (e.g., carbonyl oxygen) .